1-[(1S,2R)-2-ethoxy-4-oxocyclobutyl]pyrrolidine-2,5-dione

Specification

• CAS No.: 1864003-42-8
• Molecular Formula: C10H13NO4
• Molecular Weight: 211.217
• IUPAC Name: 1-[(1S,2R)-2-ethoxy-4-oxocyclobutyl]pyrrolidine-2,5-dione
• Standard InChI: InChI=1S/C10H13NO4/c1-2-15-7-5-6(12)10(7)11-8(13)3-4-9(11)14/h7,10H,2-5H2,1H3/t7-,10-/m1/s1
• Standard InChI Key: KQEMIMMWSSBDCV-GMSGAONNSA-N
• SMILES: CCOC1CC(=O)C1N2C(=O)CCC2=O

Introduction

1-[(1S,2R)-2-ethoxy-4-oxocyclobutyl]pyrrolidine-2,5-dione is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its unique molecular structure, which includes a pyrrolidine-2,5-dione core and a cyclobutyl ring substituted with an ethoxy group, makes it a versatile compound with potential biological activities and applications in drug development and synthetic chemistry.

Key Characteristics

• CAS Number: 1864003-42-8

• Molecular Formula: C10H13NO4

• Molecular Weight: 211.21 g/mol

Synthesis of 1-[(1S,2R)-2-ethoxy-4-oxocyclobutyl]pyrrolidine-2,5-dione

The synthesis of this compound typically involves several key steps:

• Formation of the Cyclobutyl Ring: This step often involves cyclization reactions starting from simple alkenes or alkynes.

• Introduction of the Ethoxy Group: An etherification reaction is used to introduce the ethoxy group, where an alcohol reacts with an alkyl halide in the presence of a base.

• Formation of the Pyrrolidine-2,5-dione Core: This involves the cyclization of a suitable precursor under acidic or basic conditions.

Industrial methods may optimize these steps using catalysts and controlled conditions to enhance yield and purity.

Applications in Research

1-[(1S,2R)-2-ethoxy-4-oxocyclobutyl]pyrrolidine-2,5-dione has several applications in scientific research:

• Chemistry: It serves as a building block for synthesizing more complex molecules and as a reagent in various organic reactions.

• Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

• Medicine: Research explores its potential as a therapeutic agent, particularly in treating diseases where pyrrolidine derivatives have shown efficacy.

Mechanism of Action

The mechanism of action involves interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to active sites, inhibiting or modulating the activity of these targets. The pathways involved may include signal transduction, metabolic regulation, or gene expression modulation, depending on the biological context.

Comparison with Other Compounds

Compound	CAS Number	Molecular Formula	Molecular Weight
1-[(1S,2R)-2-ethoxy-4-oxocyclobutyl]pyrrolidine-2,5-dione	1864003-42-8	C10H13NO4	211.21
rac-1-[(1R,2S)-2-ethoxy-4-oxocyclobutyl]pyrrolidine-2,5-dione	-	C10H13NO4	211.2145
1-(2-ethoxy-4-hydroxycyclobutyl)pyrrolidine-2,5-dione	1820703-32-9	C10H15NO4	213.23

This comparison highlights the structural similarities and differences among related compounds, which can influence their biological activities and applications.

Research Findings and Future Directions

Research into 1-[(1S,2R)-2-ethoxy-4-oxocyclobutyl]pyrrolidine-2,5-dione continues to explore its efficacy in treating diseases involving metabolic dysregulation or cancer. The compound's unique structure and potential biological activities make it an interesting candidate for further investigation in medicinal chemistry.